![molecular formula C24H30N4O5 B4133512 N,N'-(oxydi-4,1-phenylene)bis[2-(4-morpholinyl)acetamide]](/img/structure/B4133512.png)
N,N'-(oxydi-4,1-phenylene)bis[2-(4-morpholinyl)acetamide]
Overview
Description
N,N'-(oxydi-4,1-phenylene)bis[2-(4-morpholinyl)acetamide], commonly known as ODPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ODPA is a bis-amide compound that contains two morpholine groups, and it is synthesized through a multistep process that involves the reaction of 4-aminophenol with phosgene and morpholine.
Mechanism of Action
The mechanism of action of ODPA is not well understood. However, it is believed that ODPA acts as a crosslinking agent by forming covalent bonds between polymer chains. In the case of MOFs, ODPA acts as a ligand that coordinates with metal ions to form a three-dimensional structure. Regarding bacterial biofilm inhibition, ODPA is believed to interfere with the quorum sensing mechanism, which is essential for bacterial communication and biofilm formation.
Biochemical and Physiological Effects
There is limited information available regarding the biochemical and physiological effects of ODPA. However, studies have shown that ODPA is non-toxic and does not cause any adverse effects on human health.
Advantages and Limitations for Lab Experiments
ODPA has several advantages for lab experiments, including its ability to act as a crosslinking agent and ligand in the synthesis of polymers and MOFs, respectively. ODPA is also non-toxic and does not cause any adverse effects on human health. However, the limitations of ODPA include its high cost and the complex synthesis process.
Future Directions
There are several future directions for ODPA research. One potential area of research is the development of new applications for ODPA in the synthesis of polymers and MOFs. Another potential area of research is the investigation of ODPA as a potential inhibitor of bacterial biofilm formation. Additionally, further studies are needed to understand the mechanism of action of ODPA and its potential biochemical and physiological effects.
Scientific Research Applications
ODPA has gained significant attention in the scientific community due to its potential applications in various fields. ODPA has been used as a crosslinking agent in the synthesis of polyurethane foams, adhesives, and coatings. ODPA has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) for gas storage and separation. Additionally, ODPA has been studied as a potential inhibitor of bacterial biofilm formation.
Properties
IUPAC Name |
2-morpholin-4-yl-N-[4-[4-[(2-morpholin-4-ylacetyl)amino]phenoxy]phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O5/c29-23(17-27-9-13-31-14-10-27)25-19-1-5-21(6-2-19)33-22-7-3-20(4-8-22)26-24(30)18-28-11-15-32-16-12-28/h1-8H,9-18H2,(H,25,29)(H,26,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONEHYZISXLZYNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)NC(=O)CN4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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